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Compound of Interest

Compound Name:
5-Acetyl-2-amino-4-

hydroxybenzoic acid

Cat. No.: B040613 Get Quote

Technical Support Center: 5-Acetyl-2-amino-4-
hydroxybenzoic acid
This technical support guide provides researchers, scientists, and drug development

professionals with information regarding the solubility of 5-Acetyl-2-amino-4-hydroxybenzoic
acid in common laboratory solvents. As explicit quantitative solubility data for this compound is

not readily available in published literature, this guide offers a qualitative assessment, a

detailed experimental protocol for solubility determination, and answers to frequently asked

questions.

Solubility Profile
Due to the absence of specific experimental data, the following table provides a qualitative

prediction of the solubility of 5-Acetyl-2-amino-4-hydroxybenzoic acid based on its chemical

structure and the known solubility of similar compounds. The molecule possesses acidic

(carboxylic acid, phenol) and basic (amine) functional groups, as well as a polar acetyl group,

which will influence its solubility behavior.

Table 1: Qualitative Solubility of 5-Acetyl-2-amino-4-hydroxybenzoic acid in Common

Laboratory Solvents
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Solvent Predicted Solubility Rationale

Water Sparingly Soluble

The presence of polar

functional groups (hydroxyl,

amino, carboxyl, and acetyl)

allows for hydrogen bonding

with water. However, the

aromatic ring is hydrophobic,

which will limit solubility.

Solubility is expected to be pH-

dependent.

Ethanol Soluble

Ethanol is a polar protic

solvent that can engage in

hydrogen bonding with the

compound's functional groups,

and its ethyl group can interact

with the aromatic ring.

Methanol Soluble

Similar to ethanol, methanol is

a polar protic solvent that

should effectively solvate the

compound.

Dimethyl Sulfoxide (DMSO) Soluble

DMSO is a polar aprotic

solvent that is an excellent

solvent for a wide range of

organic compounds, including

those with multiple polar

functional groups.

Dimethylformamide (DMF) Soluble

DMF is another polar aprotic

solvent with a high dissolving

power for polar and aromatic

compounds.

Acetone Moderately Soluble Acetone is a polar aprotic

solvent that should be able to

dissolve the compound,
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though perhaps to a lesser

extent than DMSO or DMF.

Experimental Protocol: Determination of
Thermodynamic Solubility
This section provides a detailed methodology for determining the thermodynamic (equilibrium)

solubility of 5-Acetyl-2-amino-4-hydroxybenzoic acid.

Objective: To determine the saturation concentration of 5-Acetyl-2-amino-4-hydroxybenzoic
acid in various solvents at a specific temperature.

Materials:

5-Acetyl-2-amino-4-hydroxybenzoic acid (solid)

Selected solvents (e.g., Water, Ethanol, Methanol, DMSO, DMF, Acetone)

Vials with screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:
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Add an excess amount of solid 5-Acetyl-2-amino-4-hydroxybenzoic acid to a series of

vials, each containing a known volume of a different solvent. The excess solid is crucial to

ensure that equilibrium with the saturated solution is reached.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker or on a magnetic stirrer set to a constant temperature

(e.g., 25 °C or 37 °C).

Agitate the mixtures for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached. The time required may need to be determined empirically.

Phase Separation:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to settle.

To separate the saturated solution from the undissolved solid, either:

Centrifuge the vials at a high speed.

Filter the supernatant using a syringe filter compatible with the solvent. This step must

be performed carefully to avoid disturbing the solid pellet.

Sample Preparation for Analysis:

Carefully withdraw a known volume of the clear supernatant (the saturated solution).

Dilute the sample with a suitable solvent to a concentration within the linear range of the

analytical method (e.g., HPLC or UV-Vis spectroscopy).

Quantification:

Analyze the diluted samples using a validated analytical method to determine the

concentration of 5-Acetyl-2-amino-4-hydroxybenzoic acid.
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A standard calibration curve should be prepared using known concentrations of the

compound to ensure accurate quantification.

Calculation:

Calculate the solubility of the compound in each solvent by multiplying the measured

concentration by the dilution factor. The results can be expressed in units such as mg/mL

or mol/L.
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1. Add excess solid to solvent in vial

2. Equilibrate at constant temperature
(e.g., 24-48h with agitation)

3. Separate solid and liquid phases
(Centrifugation or Filtration)

4. Withdraw clear supernatant

5. Dilute sample to known volume

6. Quantify concentration
(e.g., HPLC, UV-Vis)

7. Calculate solubility

Click to download full resolution via product page

Caption: Factors influencing the solubility of a compound.

To cite this document: BenchChem. ["5-Acetyl-2-amino-4-hydroxybenzoic acid" solubility in
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[https://www.benchchem.com/product/b040613#5-acetyl-2-amino-4-hydroxybenzoic-acid-
solubility-in-common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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